Cas no 2411275-31-3 (N-[1-(2-Ethyl-3-oxo-4H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide)

• Product Name: N-[1-(2-Ethyl-3-oxo-4H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide
• CAS No: 2411275-31-3
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 6157693
• PubChem ID: 154880015
• Update Time: 2025-06-08

N-[1-(2-Ethyl-3-oxo-4H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687610204
• 2411275-31-3
• EN300-7560987
• N-[1-(2-Ethyl-3-oxo-4H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide
• N-[1-(2-ethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide

• Inchi： 1S/C15H18N2O4/c1-3-11-14(18)17-10-5-4-9(6-12(10)21-11)8(2)16-15(19)13-7-20-13/h4-6,8,11,13H,3,7H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key： WPDIWFWTIDCIIK-UHFFFAOYSA-N
• SMILES： O1CC1C(NC(C)C1C=CC2=C(C=1)OC(C(N2)=O)CC)=O

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80Ų

Additional information on N-[1-(2-Ethyl-3-oxo-4H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide

Professional Introduction to N-[1-(2-Ethyl-3-oxo-4H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide (CAS No. 2411275-31-3)

N-[1-(2-Ethyl-3-oxo-4H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2411275-31-3, represents a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular framework of N-[1-(2-Ethyl-3-oxo-4H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide is characterized by its incorporation of a benzoxazinone core, which is known for its versatile biological interactions. The benzoxazinone scaffold is a heterocyclic structure that has been extensively studied for its potential in drug discovery, particularly due to its ability to modulate various biological pathways. The presence of the 2-Ethyl-3-oxo moiety in the molecule enhances its reactivity and binding affinity, making it an attractive candidate for further exploration.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target key enzymes and receptors involved in inflammatory and degenerative diseases. N-[1-(2-Ethyl-3-oxo-4H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide has emerged as a compound of interest in this context, primarily due to its ability to interact with specific protein targets. Preliminary studies have suggested that this molecule may possess inhibitory properties against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.

The oxirane ring present in the structure of N-[1-(2-Ethyl-3-oxo-4H-1,4-benzoxazin-7-yl)ethyl]oxirane-2-carboxamide is another critical feature that contributes to its pharmacological potential. Oxirane rings, also known as epoxides, are known for their high reactivity and ability to undergo nucleophilic addition reactions. This reactivity allows the compound to form stable complexes with biological targets, potentially leading to the development of potent and selective inhibitors. The incorporation of the oxirane moiety into the benzoxazinone core enhances the overall bioactivity of the molecule, making it a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-[1-(2-Ethyl-3-oxyo)-4H-benzozaxin]-7 - yl)ethyl] oxirane - 2 - carboxamide and its biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity, suggesting its potential as a lead compound for drug development. The precise binding interactions between this molecule and its targets have been further validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of N-[1-(2-Ethyl - 3 - oxo - 4H - 1 , 4 - benz oxazin - 7 - yl ) ethyl ] ox ir ane - 2 - carbox amide has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The use of advanced synthetic methodologies has enabled researchers to produce this compound in sufficient quantities for both preclinical studies and industrial applications.

Preclinical studies have demonstrated that N-[1-(2-Ethyl-3-oxyo-4H-benzozaxin-7-ylyl)ethyl] oxirane-carboxamide) exhibits significant pharmacological activity in vitro and in vivo. These studies have shown that the compound can effectively modulate inflammatory responses by inhibiting key mediators such as prostaglandins and leukotrienes. Additionally, preliminary toxicology studies have indicated that this molecule is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use.

The future prospects of N-[1-(2-Ethyl-3-oxyo-4H-benzozaxin-7-ylyl))ethyl] oxirane-carboxamide) are promising, with ongoing research aimed at further elucidating its mechanism of action and optimizing its pharmacokinetic properties. Researchers are exploring various derivatives of this compound to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising compound into clinical trials.

In conclusion, N-[1-(2-Ethyl-3-oxyo-4H-benzozaxin-7-ylyl))ethyl] oxirane-carboxamide (CAS No.2411275- 31 ) is a novel organic compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like N-[1-(2-Ethyl- )ethyl] oxirane